Cas no 4217-66-7 (2-Phenyl-1,2-propanediol)

• Product Name: 2-Phenyl-1,2-propanediol
• CAS No: 4217-66-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 44852
• PubChem ID: 24852799
• Update Time: 2025-04-18

2-Phenyl-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1,2-propanediol
• DL-2-Phenylpropane-1,2-diol
• 2-PHENOXY-1-PROPANOL
• 2-phenylpropane-1,2-diol
• 1,2-Propanediol, 2-phenyl-
• 1-Phenyl-1,2-propanediol
• 1-Phenylpropane-1,2-diol
• EINECS 224-154-5
• NSC-51067
• 1,2-dihydroxy-2-phenylpropane
• FT-0695116
• AI3-13060
• 2-phenyl-propane-1,2-diol
• 1,2-dihydroxycumene
• 2-Phenyl-1,2-propanediol #
• (+/-)-2-Phenyl-1,2-propanediol
• NSC 51067
• CHEBI:131360
• dl-2-Phenyl-1,2-propanediol
• AKOS009156956
• SCHEMBL7192
• Q27225114
• NS00049050
• (s)-2-phenylpropane-1,2-diol
• NSC51067
• DTXSID50863344
• 2-Phenyl-1,2-propanediol, 97%
• 4217-66-7
• (+-)-1-Methyl-1-phenyl-1,2-ethanediol
• (+-)-2-Phenyl-1,2-propanediol
• 87760-50-7

• MDL： MFCD00004453
• Inchi： 1S/C9H12O2/c1-9(11,7-10)8-5-3-2-4-6-8/h2-6,10-11H,7H2,1H3
• InChI Key： LNCZPZFNQQFXPT-UHFFFAOYSA-N
• SMILES： OC(C)(CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: solid
• Density: 1.0505 (rough estimate)
• Melting Point: 44-45 °C (lit.)
• Boiling Point: 160-162 °C/26 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.4910 (estimate)
• PSA: 40.46
• LogP: 0.88640
• Solubility: Not determined

2-Phenyl-1,2-propanediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives